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Compound of Interest

Compound Name: IWR-1

Cat. No.: B15607926

Get Quote

Essential Safety and Handling Guide for IWR-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling IWR-1. The following procedural steps and

operational plans are designed to ensure laboratory safety and proper chemical management.

Physicochemical Properties of IWR-1
IWR-1-endo is a well-established inhibitor of the Wnt/β-catenin signaling pathway.[1][2] Its key

properties are summarized below.
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Property Value Source(s)

IUPAC Name

4-[(1R,2S,6R,7S)-3,5-dioxo-4-

azatricyclo[5.2.1.02,6]dec-8-

en-4-yl]-N-quinolin-8-

ylbenzamide

[3]

Molecular Formula C₂₅H₁₉N₃O₃ [4]

Molecular Weight 409.4 g/mol [3]

Appearance Crystalline solid / Powder [2][5]

Purity ≥98% [4]

CAS Number 1127442-82-3

Solubility

Soluble in DMSO (up to 100

mM), Dimethyl formamide

(approx. 20 mg/ml). Sparingly

soluble in aqueous buffers.

[5][6][7]

IC₅₀
180 nM in L-cells expressing

Wnt3A
[1][2]

Personal Protective Equipment (PPE) Plan
While some safety data sheets (SDS) indicate that IWR-1 is not classified as a hazardous

substance, it is prudent to treat it as potentially hazardous until comprehensive toxicological

data is available.[5][8][9] The minimum recommended PPE is outlined below. A risk

assessment should be conducted for all experimental procedures to ensure the adequacy of

the prescribed PPE.
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Task Category Minimum Required PPE

Low-Hazard Activities(e.g., handling sealed

containers, visual inspection)

• Safety glasses with side shields• Standard

nitrile laboratory gloves• Laboratory coat•

Closed-toe shoes

Moderate-Hazard Activities(e.g., weighing,

preparing solutions, performing assays)

• Chemical splash goggles• Nitrile gloves•

Chemical-resistant laboratory coat or gown• Use

in a laboratory fume hood where possible•

Closed-toe shoes

High-Hazard Activities(e.g., potential for aerosol

generation, handling large quantities)

• Face shield worn over chemical splash

goggles• Double-gloving with nitrile gloves•

Chemical-resistant gown or coveralls•

Respiratory protection (e.g., N95 or half-mask

respirator) based on risk assessment• Closed-

toe shoes

Operational and Disposal Plans
Handling and Storage Protocol
Proper handling and storage are critical to maintain the integrity of IWR-1 and ensure a safe

laboratory environment.

Storage:

Solid Form: Store the powder at -20°C and protect from light.[1] The compound is stable for

at least four years under these conditions.[5]

Stock Solutions: Aliquot stock solutions to avoid repeated freeze-thaw cycles and store at

-20°C or -80°C.[1][7] Stock solutions in DMSO are stable for up to 2 years at -20°C.[2]

Aqueous solutions are not recommended for storage for more than one day.[5]

Handling:

Before use, allow the vial to warm to room temperature before opening to prevent moisture

condensation.
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Gently tap the vial to ensure all powder is at the bottom.[7]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.

Avoid contact with skin and eyes.[5]

Personal Protective Equipment (PPE) Workflow
A systematic approach to donning and doffing PPE is essential to prevent contamination.[10]

Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a lab coat, ensuring it is fully fastened.

Eye and Face Protection: Put on safety glasses with side shields or chemical splash

goggles.

Gloves: Don nitrile gloves, ensuring they overlap the cuffs of the gown.

Doffing (Taking Off) PPE:

Gloves: Remove gloves first. If double-gloved, remove the outer pair. Dispose of them in the

designated hazardous waste container.

Gown/Lab Coat: Remove the gown by rolling it down from the shoulders, turning it inside out.

Avoid touching the exterior. Dispose of it in the appropriate waste container.

Eye and Face Protection: Remove goggles or face shield from the back to the front.

Hand Hygiene: Immediately wash hands thoroughly with soap and water.

First-Aid Measures
In case of accidental exposure, follow these procedures:

Skin Contact: Wash off immediately with plenty of water and remove contaminated clothing.
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Eye Contact: Flush eyes with running water for at least 15 minutes. Consult a physician if

irritation persists.

Inhalation: Move the person to fresh air. Consult a physician if necessary.

Ingestion: Wash out the mouth with water. Consult a physician if necessary.

Disposal Plan
All materials that have come into contact with IWR-1 should be treated as chemical waste.

Solid Waste: Dispose of used gloves, gowns, bench paper, and other contaminated solid

materials in a clearly labeled, sealed hazardous waste container.[10]

Liquid Waste: Collect all solutions containing IWR-1 in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour solutions containing IWR-1 down the drain.

[10]

Disposal Method: All waste should be disposed of in accordance with institutional, local, and

national regulations for chemical waste.[11]

Experimental Protocols
Preparation of IWR-1 Stock Solution
The following protocol details the preparation of a 10 mM stock solution in DMSO.

Materials:

IWR-1 powder (e.g., 5 mg)

Dimethyl sulfoxide (DMSO), pure

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:
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Centrifuge the vial of IWR-1 powder before opening to ensure all the powder is at the bottom

of the vial.[12]

To prepare a 10 mM stock solution from 5 mg of IWR-1 (MW: 409.4 g/mol ), add 1.22 mL of

DMSO to the vial.[12]

To facilitate solubilization, the mixture can be warmed to 37°C for 3-5 minutes or sonicated.

[6][7]

Mix thoroughly by vortexing or pipetting up and down until the powder is completely

dissolved.[12]

Dispense the stock solution into single-use aliquots in microcentrifuge tubes.

Store the aliquots at -20°C for long-term storage.[7][12]

Desired Stock Concentration Volume of DMSO to add to 5 mg IWR-1

1 mM 12.21 mL

5 mM 2.44 mL

10 mM 1.22 mL

20 mM 0.61 mL

Note: The final concentration of DMSO in cell culture media should typically not exceed 0.5%.

[7]

Mechanism of Action Visualization
IWR-1 functions as an inhibitor of the canonical Wnt signaling pathway. It acts by stabilizing

Axin, a key component of the β-catenin destruction complex. This stabilization enhances the

phosphorylation and subsequent proteasomal degradation of β-catenin, thereby preventing its

accumulation in the nucleus and the activation of Wnt target genes.[2][4]
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Figure 1. Mechanism of IWR-1 in the Wnt Signaling Pathway
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Caption: Wnt pathway inhibition by IWR-1 stabilization of the destruction complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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